Cas no 1260798-74-0 (1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1260798-74-0
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 4583343
• PubChem ID: 83412486
• Update Time: 2025-06-23

1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H10ClFO2/c12-7-2-3-9(13)8(6-7)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： OFNTZIMZZGYOSB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2F)(C(O)=O)CCC1

Additional information on 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic Acid (CAS No. 1260798-74-0)

1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 1260798-74-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly the presence of a cyclobutane ring fused with a phenyl group substituted with both chloro and fluoro atoms, contribute to its distinctive chemical and pharmacological properties.

The< strong>cyclobutane moiety is known for its rigidity, which can influence the conformational flexibility of the molecule. This rigidity often enhances binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. In contrast, the phenyl ring with substituents at the 5-position and 2-position introduces electronic and steric effects that can modulate the compound's reactivity and interaction with biological systems. The combination of these structural elements makes 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid a versatile candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the< strong>chloro and< strong>fluoro substituents play crucial roles in stabilizing interactions with target proteins. For instance, the electron-withdrawing nature of these groups can enhance binding affinity by inducing favorable dipole interactions or by modulating hydrogen bonding networks. These insights have guided the optimization of analogs to improve potency and selectivity.

In addition to its structural significance, 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid has been investigated for its potential therapeutic applications. Preliminary studies indicate that this compound may exhibit activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The< strong>cyclobutane ring's rigidity is particularly advantageous in designing molecules that can fit into narrow active sites, while the phenyl substituents provide tunable electronic properties for fine-tuning pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the cyclobutane ring through cyclization reactions and the introduction of the< strong>chloro and< strong>fluoro substituents via halogenation or fluorination techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacokinetic properties of 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid are also of great interest. Research has focused on understanding how structural modifications affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Computational tools have been instrumental in predicting these properties early in the drug development process, saving time and resources. For example, molecular dynamics simulations have provided insights into how the< strong>cyclobutane ring influences solubility and permeability across biological membranes.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives inspired by 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid. These trials aim to establish whether such compounds can translate their promising preclinical results into tangible therapeutic benefits for patients suffering from various conditions. The integration of cutting-edge technologies like artificial intelligence (AI) in drug discovery has further accelerated the process by enabling rapid screening of large chemical libraries for potential hits.

The future directions for research on this compound include exploring novel synthetic routes to improve scalability and cost-effectiveness. Additionally, investigating its interactions with complex biological systems using advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will provide deeper insights into its mechanism of action. Collaborative efforts between academia and industry are essential to bridge gaps between basic research findings and clinical applications.

In conclusion, 1-(5-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1260798-74-0) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of< strong>cyclobutane,< strong>chloro, and< strong>fluoro substituents offers a rich foundation for further exploration in medicinal chemistry. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make significant contributions to pharmaceutical science.